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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955 Get Quote

Application Notes: ME1111
Introduction

ME1111 is a novel, small-molecule antifungal agent developed for the topical treatment of

onychomycosis, a fungal infection of the nail.[1][2][3] It exhibits potent activity against

dermatophytes, the primary causative agents of this condition, such as Trichophyton rubrum

and Trichophyton mentagrophytes.[2][4][5] The compound's low molecular weight (202.25

g/mol ) facilitates excellent penetration of the human nail plate.[2][4][6] This document provides

detailed protocols for the preparation and laboratory use of ME1111 for research purposes.

Mechanism of Action

ME1111 functions as a selective inhibitor of succinate dehydrogenase (Sdh), also known as

mitochondrial complex II, within the electron transport chain of dermatophyte species.[4][5][7]

This inhibition blocks the production of ATP, leading to fungal cell death.[7] ME1111
demonstrates a strong inhibitory effect on the succinate-DCIP reductase reaction in T. rubrum

and T. mentagrophytes while showing significantly weaker inhibition in human cell lines,

indicating a selective profile.[1][2][5][7]
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Caption: Mechanism of action of ME1111 targeting Complex II.

Physicochemical and In Vitro Data
Quantitative data for ME1111 are summarized below for easy reference in experimental

design.

Table 1: Physicochemical Properties of ME1111
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Property Value Source

Molecular Formula C₁₂H₁₄N₂O [8]

Molecular Weight 202.25 g/mol [2][8]

CAS Number 1391758-52-3 [8]

Solubility DMSO [8]

Purity ≥98% by HPLC [8]

Storage (Solid)
Short-term (weeks) at 0°C;

Long-term (months) at -20°C
[8]

Storage (Solution)
Aliquots at -20°C for up to one

month
[9]

Table 2: In Vitro Efficacy and Antifungal Activity of ME1111
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Parameter Organism/Cell Line Value (µg/mL) Source

IC₅₀
Trichophyton rubrum

(Sdh activity)
0.029 [2][5][7]

Trichophyton

mentagrophytes (Sdh

activity)

0.025 [2][5][7]

Human K562 cells

(Sdh activity)
1.4 [5]

Human HepG2 cells

(Sdh activity)
0.94 [5]

MIC₉₀
Dermatophyte strains

(n=400)
0.25 [4][5][10]

T. rubrum strains 0.25 [4]

T. mentagrophytes

strains
0.25 [4]

MFC₉₀
T. rubrum strains

(n=300 total)
8 [4][5][10]

T. mentagrophytes

strains (n=300 total)
8 [4][5][10]

IC₅₀: 50% inhibitory concentration; MIC₉₀: Minimum inhibitory concentration for 90% of isolates;

MFC₉₀: Minimum fungicidal concentration for 90% of isolates.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ME1111 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ME1111 in dimethyl

sulfoxide (DMSO).

Materials:
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ME1111 powder (MW: 202.25 g/mol )

Anhydrous/molecular biology grade DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Vortex mixer

Procedure:

Determine Mass: Calculate the mass of ME1111 required. For 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 202.25 g/mol × 1000 mg/g = 2.02 mg

Weighing: Carefully weigh out 2.02 mg of ME1111 powder and place it into a sterile

microcentrifuge tube or vial.

Dissolution: Add 1 mL of DMSO to the tube containing the ME1111 powder.

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used if dissolution is slow.

Storage: Aliquot the stock solution into smaller volumes (e.g., 50-100 µL) in tightly sealed,

light-protected tubes. Store at -20°C for up to one month.[9] Avoid repeated freeze-thaw

cycles.
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Start: ME1111 Solid Compound
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2. Weigh Solid ME1111
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6. Store at -20°C
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Caption: Workflow for preparing ME1111 stock solution.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the serial dilution of the 10 mM stock solution to prepare working

concentrations for antifungal susceptibility testing or other cellular assays.

Materials:

10 mM ME1111 stock solution in DMSO
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Appropriate sterile culture medium (e.g., RPMI-1640, Sabouraud Dextrose Broth)

Sterile microcentrifuge tubes or 96-well plates

Calibrated pipettes

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM ME1111 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate stock to

minimize the amount of DMSO in the final assay. For example, dilute the 10 mM stock 1:100

in culture medium to create a 100 µM solution.

Add 5 µL of 10 mM ME1111 to 495 µL of culture medium. Mix well.

Serial Dilutions: Perform serial dilutions from the intermediate stock or directly from the main

stock to achieve the desired final concentrations. The example below is for a 96-well plate

format starting from a 64 µg/mL solution.

Convert Stock Concentration: 10 mM ME1111 = 2022.5 µg/mL.

Highest Concentration Well: To achieve a starting concentration of 64 µg/mL, calculate the

required dilution from your stock. For instance, in a final well volume of 200 µL, you would

add a specific volume of a higher concentration intermediate stock.

2-Fold Serial Dilution: a. Add 100 µL of culture medium to wells 2 through 12 of a microtiter

plate row. b. Add 200 µL of the 64 µg/mL ME1111 working solution to well 1. c. Transfer

100 µL from well 1 to well 2. Mix by pipetting up and down. d. Continue this 2-fold serial

transfer from well 2 to well 11. Do not add drug to well 12 (this will be the growth control).

Final DMSO Concentration: Ensure the final concentration of DMSO in the assay does not

exceed a level toxic to the test organism (typically ≤1%). Calculate this based on the dilution

factor from the original DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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